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Researchers
For Researchers, Scientists, and Drug Development Professionals

Introduction
Propoxyphenyl aildenafil is a synthetic compound identified as an analogue of sildenafil, the

active ingredient in several medications used to treat erectile dysfunction. As an unapproved

pharmaceutical ingredient, it has been detected in dietary supplements and so-called "herbal"

products, posing a potential health risk to consumers. This technical guide provides a

comprehensive overview of the available scientific information on propoxyphenyl aildenafil,
including its chemical properties, putative synthesis, mechanism of action, and analytical

detection methods. This document is intended to serve as a resource for researchers involved

in forensic analysis, drug development, and regulatory oversight.

Chemical Properties and Identification
Propoxyphenyl aildenafil is structurally related to sildenafil, with a key modification in the

ethoxy group on the phenyl ring being replaced by a propoxy group. The "aildenafil"

designation suggests a further structural modification, distinguishing it from "propoxyphenyl

sildenafil."
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CAS Number: While a specific CAS number for "Propoxyphenyl aildenafil" is not consistently

reported in public databases, the closely related analogue, Propoxyphenyl sildenafil, is

assigned the CAS Number 877777-10-1[1][2].

A summary of the key chemical properties for Propoxyphenyl aildenafil and the related

Propoxyphenyl sildenafil is presented in Table 1.

Table 1: Chemical Properties of Propoxyphenyl Aildenafil and Propoxyphenyl Sildenafil

Property Propoxyphenyl Aildenafil Propoxyphenyl Sildenafil

Molecular Formula C₂₄H₃₄N₆O₄S[3][4] C₂₃H₃₂N₆O₄S[1]

Molecular Weight 502.64 g/mol [4] 488.6 g/mol [1]

IUPAC Name Not definitively established

1-[[3-(4,7-Dihydro-1-methyl-7-

oxo-3-propyl-1H-pyrazolo[4,3-

d]pyrimidin-5-yl)-4-

propoxyphenyl]sulfonyl]-4-

methylpiperazine

Synonyms
Propoxyphenyl

methisosildenafil

o-Desethyl o-propyl

sildenafil[1]

Putative Synthesis
A detailed, peer-reviewed synthesis protocol for propoxyphenyl aildenafil is not publicly

available. However, based on the known synthesis of sildenafil and its analogues, a plausible

synthetic route can be postulated[5][6]. The synthesis would likely follow a convergent strategy,

involving the preparation of a pyrazolopyrimidinone core and a substituted phenylsulfonyl

chloride, followed by their condensation.

A generalized workflow for the synthesis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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